Cas no 2068137-88-0 ((2S)-azetidine-2-carbonitrile;hemi(oxalic acid))

(2S)-azetidine-2-carbonitrile;hemi(oxalic acid) structure
2068137-88-0 structure
Product Name:(2S)-azetidine-2-carbonitrile;hemi(oxalic acid)
CAS No:2068137-88-0
MF:C6H8N2O4
MW:172.138721466064
MDL:MFCD30471585
CID:4635874
PubChem ID:127263309
Update Time:2025-07-17

(2S)-azetidine-2-carbonitrile;hemi(oxalic acid) Chemical and Physical Properties

Names and Identifiers

    • bis((2S)-azetidine-2-carbonitrile)
    • OXALIC ACID
    • (2S)-azetidine-2-carbonitrile
    • (2S)-azetidine-2-carbonitrile;hemi(oxalic acid)
    • AS-52827
    • (2S)-azetidine-2-carbonitrile;oxalic acid
    • Bis((2s)-azetidine-2-carbonitrile), oxalic acid
    • Bis((2S)-azetidine-2-carbonitrile) oxalic acid
    • bis((2S)-azetidine-2-carbonitrile);oxalicacid
    • CS-0049776
    • bis((2S)-azetidine-2-carbonitrile); oxalic acid
    • AKOS030627652
    • P15768
    • (2S)-azetidine-2-carbonitrile hemioxalate
    • 2068137-88-0
    • Bis (2S)-azetidine-2-carbonitrile oxalic acid
    • (S)-Azetidine-2-carbonitrile hemioxalate
    • MFCD30471585
    • MDL: MFCD30471585
    • Inchi: 1S/C4H6N2.C2H2O4/c5-3-4-1-2-6-4;3-1(4)2(5)6/h4,6H,1-2H2;(H,3,4)(H,5,6)/t4-;/m0./s1
    • InChI Key: WZYNLUHEUYTFAS-WCCKRBBISA-N
    • SMILES: C(=O)(O)C(=O)O.C([C@H]1NCC1)#N

Computed Properties

  • Exact Mass: 254.10150494g/mol
  • Monoisotopic Mass: 254.10150494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 146Ų

(2S)-azetidine-2-carbonitrile;hemi(oxalic acid) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB485721-250 mg
Bis (2S)-azetidine-2-carbonitrile oxalic acid; .
2068137-88-0
250mg
€290.40 2023-06-15
abcr
AB485721-500 mg
Bis (2S)-azetidine-2-carbonitrile oxalic acid; .
2068137-88-0
500mg
€509.60 2023-06-15
abcr
AB485721-1 g
Bis (2S)-azetidine-2-carbonitrile oxalic acid; .
2068137-88-0
1g
€743.40 2023-06-15
Chemenu
CM557111-250mg
Bis((2S)-azetidine-2-carbonitrile) oxalic acid
2068137-88-0 95%+
250mg
$175 2023-03-24
Chemenu
CM557111-500mg
Bis((2S)-azetidine-2-carbonitrile) oxalic acid
2068137-88-0 95%+
500mg
$329 2023-03-24
Chemenu
CM557111-1g
Bis((2S)-azetidine-2-carbonitrile) oxalic acid
2068137-88-0 95%+
1g
$494 2023-03-24
Chemenu
CM557111-5g
Bis((2S)-azetidine-2-carbonitrile) oxalic acid
2068137-88-0 95%+
5g
$1484 2023-03-24
Chemenu
CM557111-10g
Bis((2S)-azetidine-2-carbonitrile) oxalic acid
2068137-88-0 95%+
10g
$2473 2023-03-24
eNovation Chemicals LLC
D575017-250MG
(2S)-azetidine-2-carbonitrile hemioxalate
2068137-88-0 95%
250mg
$190 2024-07-21
eNovation Chemicals LLC
D575017-500MG
(2S)-azetidine-2-carbonitrile hemioxalate
2068137-88-0 95%
500mg
$340 2024-07-21

Additional information on (2S)-azetidine-2-carbonitrile;hemi(oxalic acid)

Comprehensive Overview of (2S)-Azetidine-2-carbonitrile; Hemi(oxalic acid) (CAS No. 2068137-88-0)

The compound (2S)-Azetidine-2-carbonitrile; Hemi(oxalic acid) (CAS No. 2068137-88-0) is a highly specialized chiral building block widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the azetidine ring and carbonitrile functional group, make it a valuable intermediate for developing bioactive molecules. The hemi(oxalic acid) salt form enhances its stability and solubility, addressing common challenges in drug formulation. Researchers are increasingly focusing on this compound due to its potential applications in targeted therapies and small-molecule drug discovery.

In recent years, the demand for chiral intermediates like (2S)-Azetidine-2-carbonitrile has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantioselective catalysis. The compound’s four-membered ring structure (azetidine) is particularly noteworthy, as it introduces conformational rigidity—a desirable trait in medicinal chemistry for improving binding affinity and metabolic stability. This aligns with current trends in fragment-based drug design, where researchers prioritize compact, three-dimensional scaffolds to explore novel chemical space.

The carbonitrile moiety in CAS No. 2068137-88-0 offers versatile reactivity, enabling transformations such as hydrolysis to carboxylic acids or reduction to primary amines. These properties are critical for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug discovery. Computational tools like molecular docking and quantitative structure-property relationship (QSPR) modeling often highlight such functional groups as key contributors to ligand-target interactions. Consequently, this compound is frequently referenced in patents and publications related to kinase inhibitors and GPCR modulators.

From a synthetic perspective, the hemi(oxalic acid) counterion in (2S)-Azetidine-2-carbonitrile; Hemi(oxalic acid) provides practical advantages. It mitigates hygroscopicity issues common with free bases, simplifying storage and handling—a frequent concern in process chemistry discussions. This attribute resonates with industrial priorities like green chemistry and cost-effective scale-up, which dominate search queries among chemists optimizing API manufacturing workflows.

Emerging applications of 2068137-88-0 also intersect with proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The compound’s ability to serve as a spacer or linker component in bifunctional molecules is under investigation, reflecting broader interest in next-generation therapeutics. Such innovations are frequently searched alongside terms like “E3 ligase ligands” and “cereblon binders”, underscoring its relevance in cutting-edge research.

Quality control of (2S)-Azetidine-2-carbonitrile; Hemi(oxalic acid) is another critical area, with analytical techniques like HPLC chiral separation and NMR purity assessment being essential for ensuring enantiomeric excess (>99% ee). These protocols align with regulatory guidelines for ICH Q3A impurities, a recurring theme in pharmaceutical compliance forums. Additionally, the compound’s X-ray crystallography data is often cited to validate stereochemistry—a detail highly valued by researchers troubleshooting racemization during synthesis.

In summary, CAS No. 2068137-88-0 exemplifies the convergence of structural ingenuity and practical utility in modern chemistry. Its role spans from foundational peptidomimetics to avant-garde degrader technologies, making it a staple in both academic and industrial settings. As the scientific community continues to explore undruggable targets, compounds like this will remain pivotal in bridging theoretical design with therapeutic breakthroughs.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk